molecular formula C13H26O2 B8662510 1-Undecene, 11,11-dimethoxy- CAS No. 65405-66-5

1-Undecene, 11,11-dimethoxy-

Cat. No.: B8662510
CAS No.: 65405-66-5
M. Wt: 214.34 g/mol
InChI Key: NMUOIBRAVXKEQL-UHFFFAOYSA-N
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Description

1-Undecene, 11,11-dimethoxy- is a useful research compound. Its molecular formula is C13H26O2 and its molecular weight is 214.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Undecene, 11,11-dimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Undecene, 11,11-dimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

65405-66-5

Molecular Formula

C13H26O2

Molecular Weight

214.34 g/mol

IUPAC Name

11,11-dimethoxyundec-1-ene

InChI

InChI=1S/C13H26O2/c1-4-5-6-7-8-9-10-11-12-13(14-2)15-3/h4,13H,1,5-12H2,2-3H3

InChI Key

NMUOIBRAVXKEQL-UHFFFAOYSA-N

Canonical SMILES

COC(CCCCCCCCC=C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

37.78 g of ethyl orthoformate (13.09 ml, 356 mmol, 2 eq.) and 1.691 g of para-toluenesulfonic acid (catalytic amount: 8.9 mmol, 0.051 eq.) are added to a solution of 30.05 g of 97% undecenal (37.10 ml, 173 mmol) dissolved in 500 ml of methanol. The reaction takes place over 12 hours and at reflux of the methanol. After addition of 500 ml of dichloromethane, the reaction mixture is washed successively with a 1% sodium carbonate solution (two times) and with a saturated sodium chloride solution, dried over anhydrous magnesium sulfate and then concentrated to give 36.39 g of a brown liquid with a yield of 97%.
Name
ethyl orthoformate
Quantity
13.09 mL
Type
reactant
Reaction Step One
Quantity
37.1 mL
Type
reactant
Reaction Step One
Quantity
1.691 g
Type
catalyst
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
97%

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